Cas no 1603222-53-2 (N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 1603222-53-2
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 5765732
• PubChem ID: 71437718
• Update Time: 2025-05-26

N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1603222-53-2
• N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• EN300-738504
• 1H-Imidazol-2-amine, N-(3-chloro-4-methylphenyl)-4,5-dihydro-

• Inchi： 1S/C10H12ClN3/c1-7-2-3-8(6-9(7)11)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)
• InChI Key： OAECVLYURDCEQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC1=NCCN1

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 314.0±52.0 °C(Predicted)
• pka: 9.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine

N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine: A Comprehensive Overview

The compound N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine, identified by the CAS registry number 1603222-53-2, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a substituted phenyl group with a dihydroimidazole moiety. The imidazole ring system is a well-known heterocyclic structure that plays a crucial role in numerous biological and chemical processes.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. The chlorine and methyl substituents on the phenyl ring contribute to its electronic properties, making it an attractive candidate for applications in electronic devices and sensors. Additionally, the dihydroimidazole group imparts flexibility and reactivity, enabling this compound to participate in various chemical reactions.

The synthesis of N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern industrial applications. The use of novel catalysts and green chemistry principles has further improved the sustainability of its production.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to act as a bioisostere or scaffold for designing bioactive molecules has been explored in recent studies. For instance, it has been utilized in the development of inhibitors for key enzymes involved in metabolic disorders and cancer progression. The imidazole core is particularly valuable due to its ability to form hydrogen bonds and interact with biological targets.

Moreover, N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine has been investigated for its role in material science. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Recent advancements have demonstrated its potential as a component in flexible electronics and organic light-emitting diodes (OLEDs), where its stability and conductivity are highly advantageous.

The toxicological profile of this compound is another area of active research. Understanding its interaction with biological systems is crucial for ensuring safe handling and application in pharmaceuticals and consumer products. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential genotoxicity and mutagenicity.

In conclusion, N-(3-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS No. 1603222-53-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.